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Compound of Interest

Compound Name: Span 40

Cat. No.: B10781940

Span 40, chemically known as sorbitan monopalmitate, is a biodegradable surfactant widely
used in research and development for its emulsifying and solubilizing properties.[1] While
generally not classified as a hazardous substance, proper disposal is crucial to maintain a safe
laboratory environment and ensure regulatory compliance.[2][3] This guide provides essential
safety and logistical information for the appropriate handling and disposal of Span 40.

Immediate Safety and Handling Precautions

Before disposal, it is important to adhere to standard laboratory safety protocols. In case of
accidental release, sweep or shovel the solid material into a suitable, closed container for
disposal.[2] For spills, it is also recommended to clean contaminated surfaces with an excess
of water.[4] While no special environmental precautions are generally required, it is good
practice to prevent the material from entering drains or water courses.[2][3]

Step-by-Step Disposal Procedure

The recommended disposal method for Span 40 is to treat it as an unused chemical product
and dispose of it in accordance with local, regional, national, and international regulations.[4]

e Product Residues: Unused or surplus Span 40 should be offered to a licensed disposal
company.[2] Do not mix with other waste.[5]

o Contaminated Materials: Any materials, such as gloves or weighing paper, that have come
into contact with Span 40 should be collected in a designated and clearly labeled hazardous
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waste container.[6]

o Contaminated Packaging: The original container of Span 40, even if empty, may contain
product residues.[7] Therefore, it should be disposed of in the same manner as the unused
product.[2]

o Consult Local Authorities: Always consult your institution's environmental health and safety
office or the local waste management authority for specific guidance on chemical disposal.[6]

[8]

Quantitative Data and Hazard Information

While specific quantitative limits for disposal are not provided in the safety data sheets, the
following table summarizes key data and classifications for Span 40.

Property

Value

Reference

Chemical Name

Sorbitan monopalmitate

[3]4]

CAS Number

26266-57-9

[21(31[4]

Hazard Classification

Not classified as a hazardous

substance or mixture.

[2](3]

Environmental Hazards

Generally, no special
environmental precautions are

required.

[2] However, it is classified as
WGK 1: slightly water

endangering in Germany.[3]

Personal Protective Equipment
(PPE)

Safety glasses, lab coat, and

chemical-resistant gloves.

[2](6]

Experimental Protocols

The provided search results do not contain detailed experimental protocols for the disposal of
Span 40. The standard procedure is to follow the guidelines outlined in the product's Safety

Data Sheet and local regulations.

Span 40 Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of Span
40.

Is the material contaminated
or is it unused product?

Unused ontaminated

Unused Product/ Contaminated Material
Surplus Material (e.g., gloves, paper towels)

Original Packaging
(empty or with residue)

Collect in a suitable,
closed, and labeled container

Contact licensed
waste disposal company

Follow local, state, and
federal disposal regulations

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Span 40.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Span 40: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10781940#span-40-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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